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Compound of Interest

Compound Name: Ro 22-3581

Cat. No.: B154647 Get Quote

Technical Support Center: Ro 22-3581
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper storage and handling of Ro 22-3581.

Frequently Asked Questions (FAQs)
Q1: What is Ro 22-3581?

A1: Ro 22-3581, also known as 4'-(Imidazol-1-yl) acetophenone, is a selective inhibitor of

thromboxane (Tx) synthetase.[1] It is primarily used in research to investigate the role of

thromboxanes in various physiological and pathological processes.

Q2: What are the primary applications of Ro 22-3581 in research?

A2: Ro 22-3581 is a valuable tool for studying the relationship between hyperinsulinemia and

obesity. Its selective inhibition of thromboxane synthase allows for the investigation of

pathways involving platelet aggregation and vasoconstriction.

Q3: What are the physical and chemical properties of Ro 22-3581?

A3: The key properties of Ro 22-3581 are summarized in the table below.
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Property Value

CAS Number 10041-06-2

Molecular Formula C₁₁H₁₀N₂O

Molecular Weight 186.21 g/mol [1]

Appearance Solid

Melting Point 108-110 °C

Proper Storage and Handling
Proper storage and handling are critical to maintain the integrity and activity of Ro 22-3581.

Storage Conditions
To ensure the long-term stability of Ro 22-3581, it is recommended to adhere to the following

storage guidelines:

Form Storage Temperature Duration

Solid (as received) -20°C[1] Several months

Stock Solution in DMSO -20°C Up to 1 month

-80°C Up to 6 months

Note: Some suppliers may ship the product at room temperature, which is acceptable for short

durations.[1][2][3]

Handling Procedures
Ro 22-3581 should be handled in a laboratory setting by trained personnel. The following

precautions should be observed:

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, eye shields,

and a dust mask.
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Ventilation: Use the compound in a well-ventilated area to avoid inhalation of dust or

aerosols.[4]

Incompatibilities: Avoid contact with strong acids, strong alkalis, and strong oxidizing or

reducing agents.[4]

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations.

Experimental Protocols: Preparation of Stock
Solutions
The following protocol outlines the steps for preparing a stock solution of Ro 22-3581.

Materials:

Ro 22-3581 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Equilibration: Allow the vial of solid Ro 22-3581 to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of Ro 22-3581 in a sterile microcentrifuge

tube.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock

concentration (e.g., 10 mM).
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Dissolution: Vortex the solution thoroughly. To aid dissolution, the tube can be warmed to

37°C and placed in an ultrasonic bath for a short period.[1]

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C as

recommended.

Solubility Data:

Solvent Concentration

DMSO 10 mM

Aqueous Buffer (pH 7.4) >27.9 µg/mL[5][6]

Troubleshooting Guide
This guide addresses common issues that may arise during the handling and use of Ro 22-
3581.
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Issue Possible Cause Recommended Solution

Difficulty dissolving the

compound

Insufficient mixing or low

temperature.

Warm the solution to 37°C and

use an ultrasonic bath to aid

dissolution.[1] Ensure the

DMSO is anhydrous.

Inconsistent experimental

results

Compound degradation due to

improper storage or handling.

Prepare fresh stock solutions.

Avoid repeated freeze-thaw

cycles by preparing single-use

aliquots. Verify storage

conditions.

Precipitation of the compound

in aqueous solutions
Low aqueous solubility.

The aqueous solubility is

limited.[5][6] For cell-based

assays, ensure the final

concentration of DMSO is

compatible with your

experimental system and does

not exceed recommended

limits (typically <0.5%).

Visual Guides
Experimental Workflow: Stock Solution Preparation
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Workflow for Ro 22-3581 Stock Solution Preparation

Preparation

Storage

Start

Equilibrate vial to room temperature

Weigh Ro 22-3581

Add anhydrous DMSO

Vortex and/or sonicate at 37°C

Aliquot into single-use tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: A step-by-step workflow for preparing Ro 22-3581 stock solutions.
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Troubleshooting Logic for Solubility Issues

Troubleshooting Solubility Issues

Compound not dissolving?

Is the DMSO anhydrous?

Warm to 37°C and sonicate?

Yes

Use fresh, anhydrous DMSO

No

Is the concentration too high?

Still not dissolved

Solution Clear?

Dissolved

No, concentration is correct

Recalculate and re-weigh

Yes

Click to download full resolution via product page

Caption: A decision tree for resolving common solubility problems with Ro 22-3581.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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